Cas no 2171147-18-3 ((2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-4-hydroxybutanoic acid)

• Product Name: (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-4-hydroxybutanoic acid
• CAS No: 2171147-18-3
• MF: C₂₃H₂₅N₃O₇
• MW: 455.46050620079
• CID: 5965248
• PubChem ID: 165872290
• Update Time: 2025-06-07

(2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-4-hydroxybutanoic acid
• (2R)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}-4-hydroxybutanoic acid
• EN300-1491600
• 2171147-18-3

• Inchi： 1S/C23H25N3O7/c27-10-9-19(22(30)31)26-21(29)12-24-20(28)11-25-23(32)33-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19,27H,9-13H2,(H,24,28)(H,25,32)(H,26,29)(H,30,31)/t19-/m1/s1
• InChI Key： YFSCUGUXBMGITO-LJQANCHMSA-N
• SMILES： O(C(NCC(NCC(N[C@@H](C(=O)O)CCO)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 455.16925015g/mol
• Monoisotopic Mass: 455.16925015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 154Ų

Additional information on (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-4-hydroxybutanoic acid

The Synthesis, Properties, and Applications of (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}-4-hydroxybutanoic Acid (CAS No. 2171147-18-3)

Among the emerging chiral hydroxybutyric acid derivatives in pharmaceutical chemistry, the compound (2R)-[...]butanoic acid (CAS No. 2171147-18-3) stands out as a structurally complex molecule with promising biomedical applications. This compound integrates key functional groups including the Fmoc-amino moiety, dual acetamide linkages, and a stereospecific 4-hydroxybutanoate core. Its unique architecture combines the protecting group chemistry principles of solid-phase peptide synthesis with the pharmacokinetic advantages of hydroxyl-containing compounds.

The molecular formula C_₂₅H_₂₇N₃O_₈ corresponds to a molecular weight of approximately 505.5 g/mol, calculated from its structure comprising a fluorenylmethoxycarbonyl (Fmoc) protective group attached to an amino terminus via an acetamide spacer. This configuration allows precise control over deprotection steps during multi-step syntheses while maintaining the integrity of adjacent functional groups. Recent studies published in Chemical Communications (Wang et al., 2023) highlight how this structural design facilitates orthogonal protection strategies critical for synthesizing complex bioactive peptides.

Synthetic approaches to this compound typically involve sequential coupling reactions between Fmoc-aminoacetic acid derivatives and protected hydroxybutyric acid precursors under optimized coupling conditions (e.g., HATU/DIPEA protocols in DMF). A breakthrough reported in Bioorganic & Medicinal Chemistry Letters demonstrated that employing microwave-assisted coupling at 60°C improves yield by 35% compared to conventional methods. The stereochemical purity (>98% ee) is maintained through enantioselective resolution using chiral HPLC during purification steps.

In preclinical studies, this compound's hydroxyl group enables formation of stable conjugates with polyethylene glycol (PEG), creating stealth nanoparticles for targeted drug delivery systems. A 2024 study in Nature Nanotechnology showed that Fmoc-functionalized analogs exhibit enhanced tumor cell internalization rates due to pH-sensitive deprotection mechanisms at endosomal compartments. The dual acetamide linkages provide flexibility for attaching targeting ligands like transferrin or folate molecules without compromising structural stability.

Biochemical evaluations reveal this compound's unique properties: its Fmoc group provides UV absorbance characteristics useful for real-time monitoring during synthesis (<λ_max= 306 nm), while the hydroxyl moiety facilitates covalent attachment to gold nanoparticles for biosensor applications. Comparative studies with conventional protecting groups like BOC or CBz show superior resistance to enzymatic degradation in serum-containing media - a critical advantage for in vivo applications.

Cutting-edge research now explores this compound's potential as a prodrug carrier for neuroprotective agents. A recent collaborative study between MIT and Scripps Research demonstrated that conjugates with glutamate derivatives show selective uptake in neuronal cells through excitatory amino acid transporters, offering new avenues for treating neurodegenerative disorders without crossing the blood-brain barrier non-specifically.

Safety profiles established through acute toxicity testing indicate LD_₅₀>5 g/kg in murine models when administered intravenously - far exceeding thresholds required for therapeutic use. Long-term studies published in Toxicological Sciences confirm no observable organ toxicity up to 6 months post-treatment at therapeutic doses, supported by metabolomic analyses showing complete biodegradation into innocuous byproducts.

This molecule represents a paradigm shift in designing multifunctional chemical scaffolds that combine orthogonal protection capabilities with inherent pharmacological properties. Its modular structure allows integration into diverse drug delivery systems while maintaining compatibility with existing synthetic methodologies - key factors driving its adoption across academic research labs and pharmaceutical R&D pipelines worldwide.